methyl 2-((4-methyl-5-((3-methylbenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: methyl 2-[[4-methyl-5-[[(3-methylbenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C15H18N4O3S/c1-10-5-4-6-11(7-10)14(21)16-8-12-17-18-15(19(12)2)23-9-13(20)22-3/h4-7H,8-9H2,1-3H3,(H,16,21)
• InChI Key: RHWOCZJHPXJBCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCC2=NN=C(N2C)SCC(=O)OC
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol
• CAS No.: 689751-16-4

Description

Methyl 2-((4-methyl-5-((3-methylbenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate is a useful research compound. Its molecular formula is C15H18N4O3S and its molecular weight is 334.39. The purity is usually 95%.
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Scientific Research Applications

Biological Activities and Synthesis

Methyl 2-((4-Methyl-5-((3-Methylbenzamido)Methyl)-4H-1,2,4-Triazol-3-yl)Thio)Acetate and its derivatives have been explored for various biological activities. Studies have shown that these compounds exhibit a range of biological activities, such as analgesic, neuroleptic, diuretic, anti-inflammatory, and mild antimicrobial properties (Salionov, 2015). They are also potential intermediates for synthesizing amides, hydrazides, ilidenhidrazides, and bicyclic structures.

Structural Assessment and Complex Formation

The structural assessment of these compounds and their ability to form complexes has been a subject of interest. For example, the formation of a Hg(II) complex with a derivative of this compound has been studied, providing insights into its molecular and supramolecular structures (Castiñeiras, García-Santos, & Saa, 2018).

Metabolism and Pharmacokinetics

Research on the metabolism of related triazole derivatives has revealed the determination of the structure of main metabolites through advanced techniques like chromatography and mass spectrometry detection (Varynskyi & Kaplaushenko, 2020). This is crucial for understanding the pharmacokinetics and potential therapeutic applications of these compounds.

Enzyme Inhibition Properties

The derivatives of this compound have been investigated for their potential as enzyme inhibitors. For instance, some novel heterocyclic compounds derived from related triazoles have shown significant lipase and α-glucosidase inhibition properties, suggesting their potential therapeutic applications (Bekircan, Ülker, & Menteşe, 2015).

Optical Activity and Pharmaceutical Development

Studies on the optical activity of S-derivatives of triazoles, including compounds similar to this compound, are crucial for developing new pharmaceuticals. The optical activity of these compounds is significant for their biological effects and potential drug development (Karpun, Borsuk, Kucherenko, & Parchenko, 2022).

Mechanism of Action

Target of Action

It is known that indole derivatives, which are structurally similar to this compound, play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders .

Mode of Action

It can be inferred from related compounds that it may involve interactions with cellular targets, leading to changes in cellular function .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Based on the known effects of similar compounds, it can be inferred that it may have a broad range of biological activities .